Ethyl 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
Ethyl 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
108958-81-2
VCID:
VC21309956
InChI:
InChI=1S/C15H18N2O2S/c1-4-19-14(18)12-10(2)17(3)15(20)16-13(12)11-8-6-5-7-9-11/h5-9,13H,4H2,1-3H3,(H,16,20)
SMILES:
CCOC(=O)C1=C(N(C(=S)NC1C2=CC=CC=C2)C)C
Molecular Formula:
C15H18N2O2S
Molecular Weight:
290.4 g/mol
Ethyl 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
CAS No.: 108958-81-2
Cat. No.: VC21309956
Molecular Formula: C15H18N2O2S
Molecular Weight: 290.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 108958-81-2 |
|---|---|
| Molecular Formula | C15H18N2O2S |
| Molecular Weight | 290.4 g/mol |
| IUPAC Name | ethyl 3,4-dimethyl-6-phenyl-2-sulfanylidene-1,6-dihydropyrimidine-5-carboxylate |
| Standard InChI | InChI=1S/C15H18N2O2S/c1-4-19-14(18)12-10(2)17(3)15(20)16-13(12)11-8-6-5-7-9-11/h5-9,13H,4H2,1-3H3,(H,16,20) |
| Standard InChI Key | KPURGESNELLKCK-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(N(C(=S)NC1C2=CC=CC=C2)C)C |
| Canonical SMILES | CCOC(=O)C1=C(N(C(=S)NC1C2=CC=CC=C2)C)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator